Cas no 1202006-92-5 (1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile)

• Product Name: 1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile
• CAS No: 1202006-92-5
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 1034579
• PubChem ID: 21514752
• Update Time: 2025-04-20

1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile
• 1-(3-bromophenyl)-4-oxocyclohexane-1-carbonitrile
• DTXSID90615420
• MFCD17013951
• J-503107
• 1202006-92-5
• SCHEMBL2290005
• DB-310933

• MDL： MFCD17013951
• Inchi： 1S/C13H12BrNO/c14-11-3-1-2-10(8-11)13(9-15)6-4-12(16)5-7-13/h1-3,8H,4-7H2
• InChI Key： XVIOJGZMLNITHS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C#N)CCC(CC1)=O

Computed Properties

• Exact Mass: 277.01023g/mol
• Monoisotopic Mass: 277.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9Ų